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Compound of Interest

Compound Name: Strontium hydride (SrH2)

Cat. No.: B080679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Strontium oxyhydrides are a class of quantum materials where oxide (O²⁻) and hydride (H⁻)

anions coexist within the same crystal lattice. This unique composition can lead to novel

electronic and magnetic properties not observed in their parent oxide counterparts. The

synthesis of these materials is primarily achieved through low-temperature topotactic reactions,

where a precursor oxide material is chemically converted to the oxyhydride while preserving

the original crystal structure. This document provides detailed application notes and protocols

for the synthesis of strontium oxyhydrides, with a focus on the topotactic conversion from

strontium-based perovskite oxides. While the primary focus of this document is on the use of

strontium hydride (SrH₂), it is important to note that calcium hydride (CaH₂) is more commonly

utilized in the literature for this purpose.

Applications
The applications of strontium oxyhydrides are still under exploration, with current research

focused on their unique physical properties. While direct applications in drug development are

not yet established, their potential can be inferred from the broader applications of perovskite

materials.

Electronics and Spintronics: The ability to tune the electronic and magnetic properties of

strontium oxyhydrides by varying the hydride content makes them interesting candidates for
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future electronic and spintronic devices.

Catalysis: Perovskite materials are known for their catalytic activity. While not extensively

studied, strontium oxyhydrides could potentially serve as catalysts in organic synthesis,

which is a cornerstone of drug discovery and development.

Biomedical Imaging and Sensing: Halide perovskites have shown promise in bioimaging and

as biosensors.[1][2] Although strontium oxyhydrides are compositionally different, the general

principles of tuning material properties for specific sensing applications could be applicable.

Biocompatible Materials: Certain oxide perovskites, like CaTiO₃, have demonstrated good

biocompatibility, suggesting that with further research, strontium-based perovskites could be

explored for applications in biomedical implants or as drug delivery vehicles.[3][4]

Experimental Protocols
The topotactic synthesis of strontium oxyhydrides involves the reduction of a strontium-

containing oxide precursor with a hydride reagent. The most common method involves the use

of CaH₂. Protocols involving SrH₂ are less common and often require high-pressure conditions,

which deviates from the topotactic approach.

Protocol 1: Topotactic Synthesis of Strontium Cobalt
Oxyhydride (SrCoOₓHᵧ) Thin Films using CaH₂
This protocol is adapted from the synthesis of perovskite SrCoOₓHᵧ thin films from

brownmillerite SrCoO₂.₅ precursors.[5]

Materials:

SrCoO₂.₅ epitaxial thin film on a SrTiO₃ (001) substrate

Calcium hydride (CaH₂) powder

2-butanone

Pyrex tubes

Vacuum sealing equipment
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Tube furnace

Procedure:

Place the SrCoO₂.₅ precursor thin film and approximately 0.2 g of CaH₂ powder in a Pyrex

tube.

Evacuate the Pyrex tube to a high vacuum and seal it.

Heat the sealed tube in a furnace to 250°C for 24 hours.

After cooling to room temperature, carefully open the tube.

Wash the surface of the resulting SrCoOₓHᵧ film with 2-butanone to remove any residual

CaH₂.

Characterize the film using techniques such as X-ray diffraction (XRD) to confirm the

preservation of the perovskite structure and secondary ion mass spectrometry (SIMS) to

determine the hydrogen content.

Protocol 2: High-Pressure Synthesis of Strontium
Chromium Oxyhydride (SrCrO₂H) using SrH₂
This protocol describes a direct, high-pressure synthesis rather than a topotactic one.[6]

Materials:

Strontium oxide (SrO) powder

Strontium hydride (SrH₂) powder

Chromium(III) oxide (Cr₂O₃) powder

High-pressure synthesis apparatus (e.g., multi-anvil press)

NaCl sleeves (for gas-tight sealing)

Procedure:
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Mix stoichiometric amounts of SrO, SrH₂, and Cr₂O₃ powders.

Load the powder mixture into a sample capsule, typically sealed within an NaCl sleeve to

ensure a gas-tight environment.

Place the sealed capsule into the high-pressure apparatus.

Apply a pressure of 5 GPa and heat the sample to 1000°C.

Maintain these conditions for a sufficient duration to allow for the reaction to complete.

Quench the sample to room temperature and then slowly release the pressure.

Recover the synthesized SrCrO₂H powder for characterization.

Quantitative Data
The following tables summarize key quantitative data from the synthesis of various strontium

oxyhydrides.

Precursor
Material

Hydride
Reagent

Product
Synthesis
Temperatur
e (°C)

Synthesis
Time (h)

Key
Findings

SrCoO₂.₅

(thin film)
CaH₂ SrCoOₓHᵧ 250 24

Formation of

a 2D Co-H⁻-

Co bond

network.[5][7]

SrVO₃ (thin

film)
CaH₂ SrVO₂H Not specified Not specified

One-

dimensionally

ordered V-

H⁻-V bonds.

[8]

SrO, SrH₂,

Cr₂O₃

(powders)

SrH₂ SrCrO₂H 1000 Not specified

High-

pressure

direct

synthesis.[6]
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Oxyhydride
Crystal
Structure

Lattice
Parameters

Band Gap (eV)
Magnetic/Elect
ronic
Properties

SrCoOₓHᵧ
Orthorhombic

Perovskite

a = 0.416 nm, b

= 0.370 nm, c =

0.3702 nm

2.1 Insulating

SrVO₂H Not specified Not specified Not specified

Pressure-

induced

insulator-to-metal

transition

SrCrO₂H Not specified Not specified Not specified Not specified

Diagrams
Experimental Workflow: Topotactic Synthesis of
Strontium Oxyhydride Thin Films
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Precursor Preparation

Topotactic Reaction

Post-Synthesis Processing

Deposit Sr-based oxide thin film (e.g., SrCoO2.5) on substrate

Seal precursor film with hydride source (e.g., CaH2) in evacuated tube

Anneal at low temperature (e.g., 250°C)

Wash to remove excess hydride

Characterize the resulting strontium oxyhydride film (XRD, SIMS, etc.)

Click to download full resolution via product page

Caption: Workflow for the topotactic synthesis of strontium oxyhydride thin films.

Logical Relationship: Precursors, Reagents, and
Products
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Strontium-Based
Oxide Precursor

(e.g., SrCoO2.5, SrVO3)

Strontium Oxyhydride
(e.g., SrCoOxHy, SrVO2H)

 undergoes topotactic conversion

Hydride Source
(e.g., CaH2, SrH2)

 acts as hydride source

Reaction Conditions
(Low Temperature for Topotactic,

High Pressure for Direct)

 determines synthesis route

Click to download full resolution via product page

Caption: Relationship between precursors, reagents, and products in strontium oxyhydride

synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Topotactic Synthesis
of Strontium Oxyhydrides]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080679#topotactic-synthesis-of-strontium-
oxyhydrides-from-srh2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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